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Compound of Interest

Compound Name: 3,5-Difluorobenzylamine

Cat. No.: B151417

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This document provides immediate and essential safety and
logistical information for the handling and disposal of 3,5-Difluorobenzylamine (CAS No:
90390-27-5).

Chemical Properties and Hazards:

3,5-Difluorobenzylamine is a combustible, corrosive liquid that can cause severe skin burns
and eye damage.[1] It is harmful if inhaled, swallowed, or absorbed through the skin.[2] The
substance has a flash point of approximately 74°C (165.2°F).[3] Hazardous decomposition
products upon combustion include carbon oxides, nitrogen oxides (NOx), and hydrogen
fluoride.[4][5]
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Property Value
CAS Number 90390-27-5
Molecular Formula C7H7F2N

Molecular Weight 143.13 g/mol [1]

Appearance Colorless to almost colorless clear liquid
Boiling Point 184 °C[3]

Density 1.21 g/mL at 25 °C[3]

Flash Point 74 °C (165.2 °F) - closed cup[3]

Signal Word Danger][3]

Hazard Statements

H314: Causes severe skin burns and eye

damage, H227: Combustible liquid

Storage Class Code

8A - Combustible corrosive hazardous

materials[3]

Personal Protective Equipment (PPE):

Strict adherence to PPE protocols is mandatory to ensure personal safety when handling 3,5-

Difluorobenzylamine.
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Protection Type

Specification

Eye/Face Protection

Tightly fitting safety goggles and a face shield
(8-inch minimum) are required.[4] Use
equipment tested and approved under
appropriate government standards such as
NIOSH (US) or EN 166 (EU).[4]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[5] Disposable nitrile
gloves may provide short-term protection, but it
is crucial to consult the glove manufacturer's
chemical resistance guide.[6] A lab coat should

be worn.

Respiratory Protection

Work should be conducted in a well-ventilated
area or under a chemical fume hood.[5] If
engineering controls are insufficient, use a full-
face respirator with multi-purpose combination
(US) or type ABEK (EN 14387) respirator
cartridges.[4]

Operational Plan: Step-by-Step Handling Workflow

The following workflow outlines the essential steps for safely handling 3,5-

Difluorobenzylamine in a laboratory setting.
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Caption: Workflow for handling 3,5-Difluorobenzylamine.
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Disposal Plan:
All waste containing 3,5-Difluorobenzylamine must be treated as hazardous waste.
o Waste Collection: Collect waste in a suitable, labeled, and closed container.[4][7]

o Spill Cleanup: In case of a spill, contain the spillage and collect it with an electrically
protected vacuum cleaner or by wet-brushing.[4] Place the collected material in a suitable
container for disposal.[4] Avoid breathing vapors and ensure adequate ventilation.[4]
Remove all sources of ignition.[4]

e Regulations: Dispose of the chemical waste in accordance with local, regional, and national
hazardous waste regulations.[5][8] Chemical waste generators are responsible for
determining the nature and classification of the waste.[5][7]

Emergency Procedures:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b151417?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-5-difluorobenzylamine.htm
https://www.fishersci.com/store/msds?partNumber=AC311530010&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-5-difluorobenzylamine.htm
https://www.chemicalbook.com/msds/3-5-difluorobenzylamine.htm
https://www.chemicalbook.com/msds/3-5-difluorobenzylamine.htm
https://www.chemicalbook.com/msds/3-5-difluorobenzylamine.htm
https://www.fishersci.com/store/msds?partNumber=AC305660050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC2735_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC305660050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC311530010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Situation Action

Move the victim to fresh air.[2] If not breathing,
give artificial respiration, but do not use the

Inhalation mouth-to-mouth method.[2][5] Administer
oxygen if breathing is difficult.[2] Seek

immediate medical attention.[5]

Immediately remove all contaminated clothing
) and shoes.[4] Flush the skin with running water
Skin Contact ] ) )
for at least 20 minutes.[2] Seek immediate

medical attention.[5]

Immediately flush the eyes with running water
for at least 20 minutes, holding the eyelids

Eye Contact apart.[2] Remove contact lenses if present and
easy to do.[4] Continue rinsing and seek
immediate medical attention.[4][5]

Do NOT induce vomiting.[2][4] Rinse the mouth

with water.[4] Never give anything by mouth to

Ingestion
an unconscious person.[4] Seek immediate
medical attention.[4]
Use dry chemical, carbon dioxide, alcohol-
resistant foam, or water spray to extinguish
Fire small fires.[2] For larger fires, use dry chemical,

carbon dioxide, or alcohol-resistant foam.[2]
Wear self-contained breathing apparatus for

firefighting if necessary.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for 3,5-
Difluorobenzylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151417#personal-protective-equipment-for-handling-
3-5-difluorobenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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